Cas no 1344222-50-9 (N-methyl-1-(propan-2-yl)-1H-pyrazol-5-amine)

• Product Name: N-methyl-1-(propan-2-yl)-1H-pyrazol-5-amine
• CAS No: 1344222-50-9
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 6361467
• PubChem ID: 63090550
• Update Time: 2025-10-12

N-methyl-1-(propan-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(propan-2-yl)-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, N-methyl-1-(1-methylethyl)-
• AKOS012390915
• SCHEMBL23252604
• 1-Isopropyl-N-methyl-1H-pyrazol-5-amine
• EN300-1254585
• N-methyl-2-propan-2-ylpyrazol-3-amine
• 1344222-50-9
• Z1082871154
• CS-0225999

• Inchi： 1S/C7H13N3/c1-6(2)10-7(8-3)4-5-9-10/h4-6,8H,1-3H3
• InChI Key： WTVUBTWCJKHMIW-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(NC)=CC=N1

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 238.1±13.0 °C(Predicted)
• pka: 4.54±0.10(Predicted)

Additional information on N-methyl-1-(propan-2-yl)-1H-pyrazol-5-amine

N-Methyl-1-(Propan-2-yl)-1H-Pyrazol-5-amine (CAS No. 1344222-50-9): A Comprehensive Overview

N-Methyl-1-(propan-2-yl)-1H-pyrazol-5-amine (CAS No. 1344222-50-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-Me-Ipa-Pyr, is a derivative of pyrazole, a five-membered heterocyclic ring containing two nitrogen atoms. The unique structural features of N-Me-Ipa-Pyr make it an intriguing candidate for various biological and therapeutic applications.

The pyrazole scaffold is well-known for its diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. N-Methyl-1-(propan-2-yl)-1H-pyrazol-5-amine specifically has been studied for its potential as a modulator of various receptors and enzymes, making it a valuable tool in drug discovery and development.

Recent research has highlighted the role of N-Me-Ipa-Pyr in modulating the serotonin system. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, sleep, and appetite. Studies have shown that N-Methyl-1-(propan-2-yl)-1H-pyrazol-5-amine can act as a selective serotonin reuptake inhibitor (SSRI), similar to commonly prescribed antidepressants such as fluoxetine and sertraline. This property makes N-Me-Ipa-Pyr a promising candidate for the treatment of mood disorders, particularly depression and anxiety.

In addition to its potential as an SSRI, N-Methyl-1-(propan-2-yl)-1H-pyrazol-5-amine has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that N-Me-Ipa-Pyr can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic properties of N-Methyl-1-(propan-2-yl)-1H-pyrazol-5-amine have also been extensively studied. Research indicates that N-Me-Ipa-Pyr exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration in clinical settings. Its metabolic stability and low toxicity further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-Methyl-1-(propan-2-yl)-1H-pyrazol-5-amine in various therapeutic applications. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing N-Me-Ipa-Pyr into later stages of clinical development.

Moreover, the synthetic accessibility of N-Methyl-1-(propan-2-yl)-1H-pyrazol-5-amine is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through well-established chemical routes, ensuring consistent quality and scalability for large-scale production.

In conclusion, N-Methyl-1-(propan-2-yl)-1H-pyrazol-5-amine (CAS No. 1344222-50-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further investigation and development as a therapeutic agent.